Cas no 25053-57-0 (5-Isobenzofurancarboxylic acid,1,3-dihydro-1,3-dioxo-,polymer with 1,1'-methylenebis[4-isocyanatobenzene])

5-Isobenzofurancarboxylic acid,1,3-dihydro-1,3-dioxo-,polymer with 1,1'-methylenebis[4-isocyanatobenzene] structure
25053-57-0 structure
Product Name:5-Isobenzofurancarboxylic acid,1,3-dihydro-1,3-dioxo-,polymer with 1,1'-methylenebis[4-isocyanatobenzene]
CAS No:25053-57-0
MF:C24H14N2O7
MW:442.37716627121
CID:273371
PubChem ID:168264
Update Time:2025-04-19

5-Isobenzofurancarboxylic acid,1,3-dihydro-1,3-dioxo-,polymer with 1,1'-methylenebis[4-isocyanatobenzene] Chemical and Physical Properties

Names and Identifiers

    • 5-Isobenzofurancarboxylic acid,1,3-dihydro-1,3-dioxo-,polymer with 1,1'-methylenebis[4-isocyanatobenzene]
    • 1,3-Dioxo-1,3-dihydro-2-benzofuran-5-carboxylic acid - 1,1'-methy lenebis(4-isocyanatobenzene) (1:1)
    • p,p'-Diphenylmethane diisocyanate, trimellitic anhydride polymer
    • Trimellitic anhydride, methylenebis(phenylisocyanate) polymer
    • 5-isobenzofurancarboxylic acid, 1,3-dihydro-1,3-dioxo-, polymer with 1,1'-methy
    • lenebis[4-isocyanatobenzene]
    • 1,3-dihydro-1,3-dioxo-5-isobenzofurancarboxylic aci
    • DTXSID80925909
    • 1,3-Dioxo-1,3-dihydro-2-benzofuran-5-carboxylic acid--1,1'-methylenebis(4-isocyanatobenzene) (1/1)
    • 127564-25-4
    • 25053-57-0
    • Inchi: 1S/C15H10N2O2.C9H4O5/c18-10-16-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17-11-19;10-7(11)4-1-2-5-6(3-4)9(13)14-8(5)12/h1-8H,9H2;1-3H,(H,10,11)
    • InChI Key: ZBIMDPUULDFXSQ-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(C(=O)O)=CC=2C1=O)=O.O=C=NC1C=CC(=CC=1)CC1C=CC(=CC=1)N=C=O

Computed Properties

  • Exact Mass: 442.08010079g/mol
  • Monoisotopic Mass: 442.08010079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 640
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 140Ų
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